Cas no 102517-02-2 (1H-Benzimidazole-2-methanamine,N-(1H-benzimidazol-2-ylmethyl)-N-methyl-, hydrochloride (1:2))

1H-Benzimidazole-2-methanamine,N-(1H-benzimidazol-2-ylmethyl)-N-methyl-, hydrochloride (1:2) structure
102517-02-2 structure
Product Name:1H-Benzimidazole-2-methanamine,N-(1H-benzimidazol-2-ylmethyl)-N-methyl-, hydrochloride (1:2)
CAS No:102517-02-2
MF:C17H19Cl2N5
MW:364.272260904312
CID:140553
PubChem ID:59459
Update Time:2025-04-19

1H-Benzimidazole-2-methanamine,N-(1H-benzimidazol-2-ylmethyl)-N-methyl-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole-2-methanamine,N-(1H-benzimidazol-2-ylmethyl)-N-methyl-, hydrochloride (1:2)
    • 1H-Benzimidazole-2-methanamine,N-(1H-benzimidazol-2-ylmethyl)-N-methyl-, dihydrochloride (9CI)
    • BENZIMIDAZOLE, 2,2'-(N-METHYLIMINODIMETHYLENE)BIS-, DIHYDROCHLORIDE
    • 102517-02-2
    • 2,2'-(N-Methyliminodimethylene)bisbenzimidazole dihydrochloride
    • Inchi: 1S/C17H17N5.2ClH/c1-22(10-16-18-12-6-2-3-7-13(12)19-16)11-17-20-14-8-4-5-9-15(14)21-17;;/h2-9H,10-11H2,1H3,(H,18,19)(H,20,21);2*1H
    • InChI Key: BQJFWOJWMSZNQE-UHFFFAOYSA-N
    • SMILES: [Cl-].[Cl-].[NH+](C)(CC1=NC2C=CC=CC=2N1)CC1NC2C=CC=CC=2[NH+]=1

Computed Properties

  • Exact Mass: 343.9533
  • Monoisotopic Mass: 363.101751
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 362
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63

Experimental Properties

  • Boiling Point: 610.7°C at 760 mmHg
  • Flash Point: 323.2°C
  • PSA: 58.67
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